Cas no 64375-41-3 (1H-Benzimidazole-5-carboxylic acid,2,3-dihydro-2-thioxo-, methylester)

• Product Name: 1H-Benzimidazole-5-carboxylic acid,2,3-dihydro-2-thioxo-, methylester
• CAS No: 64375-41-3
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 58182
• PubChem ID: 12795323
• Update Time: 2025-04-18

1H-Benzimidazole-5-carboxylic acid,2,3-dihydro-2-thioxo-, methylester Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-2-thioxo-1H-benzimidazole-5-carboxylic acid methyl ester
• 1H-BENZIMIDAZOLE-5-CARBOXYLIC ACID, 2,3-DIHYDRO-2-THIOXO-, METHYL ESTER
• methyl 2-sulfanylidene-1,3-dihydrobenzimidazole-5-carboxylate
• 2-mercapto-5-methoxycarbonylbenzimidazole
• 5-methoxycarbonyl-2-mercaptobenzimidazole
• AmbkkkkK314
• methyl 2-mercaptobenzimidazole-5-carboxylate
• methyl 2-sulfanyl-1H-benzimidazole-5-carboxylate
• 1H-1,3-Benzimidazole-6-carboxylic acid, 2-mercapto-, methyl ester
• methyl 2-sulfanylidene-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylate
• METHYL 2-SULFANYL-1H-1,3-BENZODIAZOLE-6-CARBOXYLATE
• SR-01000099461
• SR-01000099461-1
• methyl2-thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylate
• DTXSID90510103
• METHYL 2-SULFANYLIDENE-1,3-DIHYDRO-1,3-BENZODIAZOLE-5-CARBOXYLATE
• CS-0187480
• Methyl 2-sulfanylidene-2,3-dihydro-1H-benzimidazole-5-carboxylate
• 2-Thioxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic acid methyl ester
• AKOS001849230
• E74341
• 64375-41-3
• BS-29128
• FT-0770272
• methyl 2-thioxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylate
• SCHEMBL3595605
• DB-073495
• AK-105/40834416
• Methyl 2-mercapto-1h-benzo[d]imidazole-6-carboxylate
• 1H-Benzimidazole-5-carboxylic acid,2,3-dihydro-2-thioxo-, methylester

• Inchi： 1S/C9H8N2O2S/c1-13-8(12)5-2-3-6-7(4-5)11-9(14)10-6/h2-4H,1H3,(H2,10,11,14)
• InChI Key： OWOQAGPFQFJSJX-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(C(=O)OC)=CC=2N1

Computed Properties

• Exact Mass: 208.03100
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 398.86°C at 760 mmHg
• Flash Point: 195.024°C
• Refractive Index: 1.705
• PSA: 89.97000
• LogP: 2.01210